N~1~-cycloheptyl-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-fluoroanilino]-N-cycloheptylacetamide
• InChI: InChI=1S/C21H25FN2O3S/c22-19-14-8-9-15-20(19)24(28(26,27)18-12-6-3-7-13-18)16-21(25)23-17-10-4-1-2-5-11-17/h3,6-9,12-15,17H,1-2,4-5,10-11,16H2,(H,23,25)
• InChI Key: MCNBKNOFBAUHMV-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CN(C2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H25FN2O3S
• Molecular Weight: 404.5 g/mol

Description

N~1~-cycloheptyl-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a member of the glycine transporter 1 (GlyT1) inhibitors class of compounds, which are being studied for their ability to treat a range of neurological disorders.

Mechanism of Action

The mechanism of action of N~1~-cycloheptyl-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide involves the inhibition of the this compound transporter, which is responsible for the reuptake of glycine from the synaptic cleft. This leads to an increase in the concentration of glycine in the synaptic cleft, which enhances the activation of the NMDA receptor and promotes neurotransmission. This mechanism of action has been shown to be effective in treating various neurological disorders, including schizophrenia, depression, and anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that the compound inhibits the reuptake of glycine in a dose-dependent manner, leading to an increase in the concentration of glycine in the synaptic cleft. In vivo studies have shown that the compound has a favorable pharmacokinetic profile, with good brain penetration and a long half-life.

Advantages and Limitations for Lab Experiments

The advantages of using N~1~-cycloheptyl-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide in lab experiments include its ability to selectively inhibit the this compound transporter, which makes it a useful tool for studying the role of glycine in neurotransmission. However, the compound has some limitations, including its relatively low potency and the potential for off-target effects. Additionally, the compound is not suitable for use in human clinical trials due to its potential toxicity.

Future Directions

There are several future directions for the study of N~1~-cycloheptyl-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide. One direction is to explore the potential therapeutic applications of the compound in the treatment of various neurological disorders, including schizophrenia, depression, and anxiety. Another direction is to develop more potent and selective this compound inhibitors that can be used in human clinical trials. Additionally, the compound could be used as a tool for studying the role of glycine in neurotransmission and the pathophysiology of neurological disorders.

Scientific Research Applications

N~1~-cycloheptyl-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including schizophrenia, depression, and anxiety. It works by inhibiting the reuptake of glycine, which is an important co-agonist of the N-methyl-D-aspartate (NMDA) receptor. This leads to an increase in the concentration of glycine in the synaptic cleft, which enhances the activation of the NMDA receptor and promotes neurotransmission.